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Compound of Interest

Compound Name: tert-Butyl benzylglycinate

Cat. No.: B2734447 Get Quote

Essential Safety and Handling Guide for tert-
Butyl Benzylglycinate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling tert-Butyl benzylglycinate. The information is intended for

researchers, scientists, and professionals in drug development.

Disclaimer: Specific safety data for tert-Butyl benzylglycinate is not readily available. The

following recommendations are based on the hazard profiles of structurally similar compounds,

including glycine esters and tert-butylated compounds. It is crucial to consult the specific Safety

Data Sheet (SDS) provided by the supplier before handling this chemical.

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is critical to ensure personnel safety.

All work with tert-Butyl benzylglycinate should be conducted in a certified chemical fume

hood.[1]
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PPE Category Specification Rationale

Hand Protection

Double gloving is

recommended.[1] • Inner

Glove: Nitrile rubber (min. 0.1

mm thickness).[1] • Outer

Glove: Butyl rubber or

Neoprene (min. 0.3 mm

thickness).[1][2]

Provides robust protection

against potential skin irritation

or corrosion.[3][4][5] Nitrile

offers splash resistance, while

butyl rubber provides excellent

resistance to a wide range of

chemicals.[1][2]

Eye and Face Protection

Chemical splash goggles that

meet ANSI Z87.1 standard.[1]

A face shield should be worn

over the goggles if there is a

significant risk of splashes.[6]

Protects against serious eye

irritation or damage from

splashes.[3][4][5]

Skin and Body Protection

A flame-resistant or 100%

cotton lab coat should be worn

over personal clothing.[1] For

larger quantities, a chemical-

resistant apron and sleeves

are recommended.[1] Wear

closed-toe shoes and long

pants.

Protects skin from potential

splashes and contact.[1]

Respiratory Protection

All handling should occur

within a certified chemical

fume hood to minimize

inhalation exposure.[1] If

engineering controls are

insufficient, a NIOSH-approved

respirator with an appropriate

cartridge for organic vapors is

required.[7]

May cause respiratory

irritation.[3][4]

Hazard Summary
The following table summarizes the potential hazards associated with tert-Butyl
benzylglycinate, based on data from similar compounds.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_tert_Butyl_3_aminopropyl_carbamate.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_tert_Butyl_3_aminopropyl_carbamate.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_tert_Butyl_3_aminopropyl_carbamate.pdf
https://safetyware.com/butyl-gloves-the-ultimate-protection-for-hazardous-chemical-handling/
https://www.fishersci.com/store/msds?partNumber=AAH64270&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
http://www.angenechemical.com/sds/1356011-61-4.pdf
https://datasheets.scbt.com/sc-357391.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_tert_Butyl_3_aminopropyl_carbamate.pdf
https://safetyware.com/butyl-gloves-the-ultimate-protection-for-hazardous-chemical-handling/
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_tert_Butyl_3_aminopropyl_carbamate.pdf
https://www.kerbl.com/en/protective-equipment/protective-gear/plant-protection
https://www.fishersci.com/store/msds?partNumber=AAH64270&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
http://www.angenechemical.com/sds/1356011-61-4.pdf
https://datasheets.scbt.com/sc-357391.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_tert_Butyl_3_aminopropyl_carbamate.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_tert_Butyl_3_aminopropyl_carbamate.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_tert_Butyl_3_aminopropyl_carbamate.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_tert_Butyl_3_aminopropyl_carbamate.pdf
https://www.cdc.gov/niosh/npg/npgd0074.html
https://www.fishersci.com/store/msds?partNumber=AAH64270&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
http://www.angenechemical.com/sds/1356011-61-4.pdf
https://www.benchchem.com/product/b2734447?utm_src=pdf-body
https://www.benchchem.com/product/b2734447?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2734447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Classification Description

Acute Oral Toxicity Harmful if swallowed.[4][8]

Skin Corrosion/Irritation
Causes skin irritation.[3][4] Direct contact may

cause chemical burns.[5]

Serious Eye Damage/Irritation
Causes serious eye irritation.[3][4] Direct

contact can cause severe eye damage.[5]

Respiratory Irritation May cause respiratory irritation.[3][4]

Flammability
May be a flammable liquid and vapor.[7][9] Keep

away from heat, sparks, and open flames.[9]

Operational Plan
Adherence to the following step-by-step procedures is essential for the safe handling of tert-
Butyl benzylglycinate.

Preparation:

Ensure that an eyewash station and safety shower are readily accessible and in good

working order.[3]

Confirm that the chemical fume hood is functioning correctly.

Put on all required PPE as detailed in the table above before entering the designated work

area.[1]

Inspect gloves for any signs of degradation or punctures before use.

Handling the Chemical:

Conduct all manipulations of tert-Butyl benzylglycinate inside a certified chemical fume

hood.[1]

Ground all transfer equipment to prevent electrostatic discharge.[9]
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Use non-sparking tools.

Keep the container tightly closed when not in use.[3]

Avoid contact with skin, eyes, and clothing.[3][10]

Avoid inhalation of vapors or mists.[3]

Wash hands thoroughly after handling.[3][4]

In Case of a Spill:

Evacuate the area and alert others.

Remove all sources of ignition.[9]

Ventilate the area.

For small spills, absorb the chemical with an inert material (e.g., vermiculite, sand) and

place it in a suitable, sealed container for disposal.

For large spills, contain the spill and prevent it from entering drains.[9] Pump the material

into a container for disposal.[9]

Clean the contaminated area thoroughly with appropriate cleaning agents.[9]

Disposal Plan
All waste containing tert-Butyl benzylglycinate must be treated as hazardous waste.

Chemical Waste: Collect all residual chemical and contaminated materials in a clearly

labeled, sealed, and compatible waste container.[1] Do not mix with other waste.

Contaminated PPE: Used gloves, aprons, and other disposable PPE should be collected in a

designated hazardous waste container.[1]

Disposal: Dispose of all waste in accordance with local, state, and federal regulations.[1][3]
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Safe Handling Workflow

Workflow for Safe Handling of tert-Butyl Benzylglycinate
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Caption: Workflow for the safe handling of tert-Butyl benzylglycinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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